Cas no 1797431-71-0 (6-Isopropylnicotinohydrazide)

• Product Name: 6-Isopropylnicotinohydrazide
• CAS No: 1797431-71-0
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4826961
• Update Time: 2025-07-02

6-Isopropylnicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Isopropylnicotinohydrazide
• AK673037

• Inchi： 1S/C9H13N3O/c1-6(2)8-4-3-7(5-11-8)9(13)12-10/h3-6H,10H2,1-2H3,(H,12,13)
• InChI Key： UKGGUICQWPSENU-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(C=C1)C(C)C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 0.5
• Topological Polar Surface Area: 68

Additional information on 6-Isopropylnicotinohydrazide

Recent Advances in the Study of 6-Isopropylnicotinohydrazide (CAS: 1797431-71-0) in Chemical Biology and Pharmaceutical Research

6-Isopropylnicotinohydrazide (CAS: 1797431-71-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This hydrazide derivative of nicotinamide has shown promising potential in various therapeutic applications, particularly in the areas of antimicrobial and anticancer drug development. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its potential as a lead compound for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 6-Isopropylnicotinohydrazide against drug-resistant bacterial strains. The research team demonstrated that this compound exhibits potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 8 μg/mL. Structural-activity relationship (SAR) analysis revealed that the isopropyl group at the 6-position significantly enhances membrane permeability compared to other alkyl substitutions.

In the field of oncology, preliminary in vitro studies have shown that 6-Isopropylnicotinohydrazide induces apoptosis in various cancer cell lines through modulation of the PI3K/AKT/mTOR pathway. A recent patent application (WO2023056789) describes novel derivatives of this compound with improved bioavailability and tumor-targeting capabilities. The lead compound in this series demonstrated a 60% reduction in tumor volume in xenograft models of non-small cell lung cancer without significant toxicity to normal cells.

From a chemical synthesis perspective, recent advances have been made in the scalable production of 6-Isopropylnicotinohydrazide. A 2024 publication in Organic Process Research & Development describes a novel continuous flow synthesis method that improves yield from 42% to 78% while reducing hazardous waste generation. This technological advancement addresses previous challenges in large-scale production and makes the compound more accessible for further pharmaceutical development.

Pharmacokinetic studies published in the European Journal of Pharmaceutical Sciences (2023) have provided valuable insights into the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 6-Isopropylnicotinohydrazide. The compound shows favorable oral bioavailability (62% in rodent models) and a plasma half-life of approximately 4.2 hours. These characteristics, combined with its demonstrated safety profile in acute toxicity studies, position it as a promising candidate for further clinical development.

Current research directions include the development of prodrug formulations to enhance water solubility and the exploration of combination therapies with existing antimicrobial or anticancer agents. Several pharmaceutical companies have included 6-Isopropylnicotinohydrazide derivatives in their preclinical pipelines, with Phase I clinical trials anticipated to begin in late 2024 for certain indications.